
CAS number and molecular formula of Calcium
picrate.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147 Get Quote

An In-depth Technical Guide to Calcium Picrate

This guide provides a comprehensive overview of calcium picrate, intended for researchers,

scientists, and professionals in chemical and materials science. It covers the compound's

fundamental properties, detailed synthesis protocols, and analytical methodologies. While the

picrate anion is of interest in various chemical fields, it is crucial to note that calcium picrate is

primarily studied in the context of coordination chemistry and as an energetic material. Its

application in drug development and pharmacology is not well-documented in scientific

literature.

Chemical and Physical Properties
Calcium picrate, also known as calcium bis(2,4,6-trinitrophenolate), is the calcium salt of picric

acid. Its properties are summarized below.
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Property Value Citation(s)

CAS Number 16824-78-5 [1][2][3]

Molecular Formula C₁₂H₄CaN₆O₁₄ [2]

Molecular Weight 496.27 g/mol [2][3]

Synonyms
Calcium dipicrate, Calcarea

picrata, Picric acid calcium salt
[1][2]

Appearance Yellowish crystals [4]

Hydration

Exists in hydrated forms, with

stable phase having ~4.8 H₂O

molecules

[4]

Synthesis and Purification
The most common methods for synthesizing calcium picrate involve the reaction of picric acid

with a suitable calcium base, such as calcium hydroxide or calcium carbonate.[5] The choice of

method affects reaction time, yield, and purity.[5]

Parameter
Calcium Hydroxide
Method

Calcium Carbonate
Method

Citation(s)

Reaction Time ~2 hours 4–6 hours [5]

Yield 85–90% 75–80% [5]

Purity >98% 95–97% [5]

Optimal Temp. Not specified 40–50°C [5]

The general workflow for synthesis and purification is outlined below.
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Synthesis Stage

Purification Stage

Mix Picric Acid Solution
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Concentrate Filtrate
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Dissolve Crude Product
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Hot Filtration
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Cool Filtrate for
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Wash Crystals with
Cold Solvent

Dry Purified Crystals
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Diagram 1: General workflow for the synthesis and purification of calcium picrate.
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The logical relationship between reactants and products in the calcium carbonate method is

illustrated below.

2 C₆H₃N₃O₇

(Picric Acid)

+

CaCO₃

(Calcium Carbonate)

Ca(C₆H₂N₃O₇)₂
(Calcium Picrate)

H₂O
(Water)

CO₂

(Carbon Dioxide)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number and molecular formula of Calcium
picrate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104147#cas-number-and-molecular-formula-of-
calcium-picrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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